Neopentyl glycol

• CAS No.: 126-30-7
• Product Name: Neopentyl glycol
• Molecular Formula: C5H12O2; (CH3)2C(CH2OH)2; C5H12O2
• Molecular Weight: 104.15 g/mol
• IUPAC Name: 2,2-dimethylpropane-1,3-diol
• Standard InChI: InChI=1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
• Standard InChIKey: SLCVBVWXLSEKPL-UHFFFAOYSA-N
• Impurities: Impurities may include neopentyl glycol monoformate, neopentyl glycol monoisobutyrate, 2,2,4-trimethyl-1,3-pentanediol, and the cyclic acetal from the reaction of hydroxypivaldehyde and neopentyl glycol.
• SMILES: CC(C)(CO)CO
• Canonical SMILES: CC(C)(CO)CO
• Boiling Point: 406.4 °F at 760 mm Hg (USCG, 1999); 208.0 °C; 207 °C; 210 °C
• Colorform: Needles from benzene; Crystalline solid
• Density: 1.1 g/cu cm; 1.1 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
• Flash Point: 225 °F (USCG, 1999); 265 °F (129 °C) (open cup); 107 °C
• Melting Point: 260.6 °F (USCG, 1999); 130.0 °C; 129.3 °C; 127 °C
• Physical Description: 2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C.; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, WetSolid, OtherSolid; COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS.
• Description: Neopentyl glycol is a propane-1,3-diol carrying two methyl groups at position 2.; 2,2-dimethylpropane-1,3-diol is a white crystalline solid. Melting point 130°C.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 2.0X10+4 mg/L at 25 °C (est); In water, 83 g/100 mL at 20 °C; Solubility in water approximately 65% wet weight; Soluble in water; Freely soluble in alcohol, ether; Soluble in benzene, chloroform; very soluble in ethanol, ethyl ether; Solubility in water, g/100ml at 20 °C: 83
• Synonyms: 2,2-Dimethyl-1,3-propanediol; Neoppentylglycol; 1,3-Dihydroxy-2,2-dimethylpropane; 2,2-Bis(hydroxymethyl)propane; 2,2-Dimethyl-1,3-dihydroxypropane; 2,2-Dimethyl-1,3-propanediol; 2,2-Dimethyl-1,3-propylene Glycol; 2,2-Dimethylolpropane; 2,2-Dimethylp
• Vapor Density: 3.6 (Air =1); Relative vapor density (air = 1): 3.6
• Vapor Pressure: 1.27X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 30
• PubChem Compound: 31344
• Last Modified: Nov 11 2021